Calcium iodate

• IUPAC Name: calcium;diiodate
• InChI: InChI=1S/Ca.2HIO3/c;2*2-1(3)4/h;2*(H,2,3,4)/q+2;;/p-2
• InChI Key: UHWJJLGTKIWIJO-UHFFFAOYSA-L
• Canonical SMILES: [O-]I(=O)=O.[O-]I(=O)=O.[Ca+2]
• Molecular Formula: Ca(IO3)2, CaI2O6
• DSSTOX Substance ID: DTXSID40960972
• Molecular Weight: 389.88 g/mol
• Physical Description: Dry Powder, Colorless or white odorless solid; [HSDB] Off-white powder; [MSDSonline]
• Solubility: SOLUBILITY IN COLD WATER: 0.20 G/100 CC AT 15 °C; SOLUBILITY IN HOT WATER: 0.67 G/100 CC AT 90 °C, Sol in nitric acid; insol in alcohol, Solubility in water: 0.10 g/100 ml @ 0 °C, 0.95 g/100 ml @ 100 °C, More sol in aq soln of iodides and amino acid soln than in water, Soluble in nitric acid
• Density: 4.519 @ 15 °C/4 °C
• Color/Form: Monoclinic-prismatic crystals, COLORLESS, White crystals or powder
• CAS No.: 7789-80-2, 40563-56-2
• Melting Point: 540 °C (decomposes)

Description

Calcium iodate is an inorganic compound with the chemical formula Ca(IO₃)₂ . It exists in two forms: anhydrous and monohydrate. The compound is a white solid that occurs naturally as the minerals lautarite and bruggenite. This compound is primarily used as a source of iodine in animal feed and has various applications in scientific research and industry .

Mechanism of Action

Target of Action

Calcium iodate primarily targets the thyroid gland in animals, where it is used as an iodine supplement . It is also used in chicken feed as a source of nutritional iodine .

Mode of Action

this compound can be produced by the anodic oxidation of calcium iodide or by passing chlorine into a hot solution of lime in which iodine has been dissolved . It is then absorbed by the body and utilized as a source of iodine, which is essential for the synthesis of thyroid hormones .

Biochemical Pathways

The iodine from this compound is incorporated into the thyroid hormones thyroxine (T4) and triiodothyronine (T3), which are critical for regulating metabolism in the body . The iodine is first oxidized and then attached to tyrosine residues in the protein thyroglobulin, forming the precursors of T4 and T3. These precursors are then coupled together and released into the bloodstream, where they exert their metabolic effects .

Pharmacokinetics

It is known that iodine, once absorbed into the bloodstream, is taken up by the thyroid gland and incorporated into thyroid hormones . The rate at which this occurs depends on the individual’s iodine status and the presence of other factors that can affect thyroid function .

Result of Action

The primary result of this compound action is the provision of iodine for the synthesis of thyroid hormones. These hormones play a crucial role in numerous physiological processes, including growth, development, metabolism, and maintenance of body temperature .

Action Environment

The efficacy and stability of this compound can be influenced by various environmental factors. For instance, certain substances, such as goitrogens, can interfere with iodine uptake by the thyroid gland, reducing the effectiveness of this compound . Additionally, this compound is considered stable under normal storage conditions, but it may decompose under high heat .

Biochemical Analysis

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Molecular Mechanism

Its strong oxidizing properties suggest that it could interact with biomolecules through redox reactions

Temporal Effects in Laboratory Settings

In laboratory settings, Calcium Iodate undergoes thermal transformations in the temperature range of 300–973 K . The process proceeds by the scheme:

. More studies are needed to understand its long-term effects on cellular function.

Metabolic Pathways

Given its strong oxidizing properties, it could potentially interact with various enzymes and cofactors, influencing metabolic flux or metabolite levels .

Preparation Methods

Calcium iodate can be synthesized through several methods:

Anodic Oxidation of Calcium Iodide: This method involves the oxidation of calcium iodide in an electrolytic cell.

Reaction with Chlorine: This compound can be produced by passing chlorine gas into a hot solution of lime (calcium hydroxide) in which iodine has been dissolved.

Precipitation Reaction: A common laboratory method involves mixing solutions of calcium nitrate and potassium iodate, resulting in the precipitation of this compound.

Chemical Reactions Analysis

Calcium iodate undergoes various chemical reactions:

Oxidation-Reduction Reactions: this compound can participate in redox reactions, such as the reduction of iodate to iodide.

Decomposition: Upon heating, this compound decomposes to release oxygen and form calcium iodide.

Reaction with Acids: When reacted with strong acids, this compound forms iodic acid and calcium salts.

Scientific Research Applications

Calcium iodate has several applications in scientific research:

Animal Nutrition: It is used as an iodine supplement in animal feed, particularly for poultry, to ensure proper thyroid function and prevent iodine deficiency.

Crystal Growth Studies: This compound crystals are studied for their nonlinear optical properties and piezoelectric properties, making them useful in solid-state and laser technologies.

Environmental Studies: Research on the interaction of iodate with calcite helps understand the behavior of iodine in natural waters and its environmental impact.

Comparison with Similar Compounds

Calcium iodate can be compared with other iodate compounds:

Potassium Iodate (KIO₃): Like this compound, potassium iodate is used as an iodine supplement and in iodized salt.

Sodium Iodate (NaIO₃): Sodium iodate is another iodine source used in various applications, including analytical chemistry and as an oxidizing agent.

Dietzeite (Ca₂(IO₃)₂CrO₄): This is a mineral form of this compound that contains chromate.

This compound stands out due to its specific applications in animal nutrition and its unique crystal properties, making it valuable in both biological and material sciences.

Customer Q & A

Q1: How does calcium iodate function as a source of iodine in animal nutrition?

A1: this compound serves as an effective source of iodine in animal nutrition. Research suggests that this compound is converted into iodide in vivo. This iodide is then absorbed by the thyroid gland, ultimately contributing to the synthesis of thyroid hormones like thyroxine (T4). []

Q2: What is the impact of different this compound levels on broiler chicken performance and thyroid hormone concentrations?

A2: Studies indicate that supplementing broiler chicken diets with various this compound levels (0.74-2.96 mg/kg feed) did not significantly improve growth performance or carcass traits. While increased thyroxine (T4) concentration at 42 days of age was observed with increasing this compound, triiodothyronine (T3) levels remained unaffected. []

Q3: Does the iodine source impact its availability for pregnant cows and their offspring?

A3: Research indicates that this compound and pentacalcium orthoperiodate are equally bioavailable as sodium iodide in pregnant cows. These compounds demonstrated comparable iodine transfer to the fetus, as evidenced by similar iodine concentrations in maternal and fetal tissues. []

Q4: Are there differences in the metabolism of iodine from this compound and pentacalcium orthoperiodate when introduced in the rumen or abomasum of cattle?

A4: While initial absorption of iodine from this compound and pentacalcium orthoperiodate is slower when placed in the rumen compared to the abomasum, this difference disappears within 24 hours. This suggests both compounds are suitable iodine sources for cattle regardless of rumen or abomasal introduction. []

Q5: What are the potential risks of high iodine intake from this compound in ewes and lambs?

A6: Studies show that high dietary iodine intake in ewes, supplemented as this compound, can lead to a significant increase in blood plasma thyroxine (TT4) levels shortly after birth. This suggests a potential risk of postnatal hypothyroidism in lambs exposed to high iodine levels during gestation. []

Q6: How does a high iodine diet, supplemented as this compound, affect blood parameters in sheep?

A7: Research indicates that sheep receiving a high iodine diet supplemented with this compound may experience elevated urea concentrations and alkaline phosphatase activity in their blood plasma. This suggests a potential link between high iodine intake and altered thyroid activity, which warrants further investigation. []

Q7: What is the molecular formula and weight of this compound?

A8: this compound exists primarily as this compound monohydrate, with a molecular formula of Ca(IO₃)₂·H₂O and a molecular weight of 389.88 g/mol. [, ]

Q8: How does the solubility of this compound change with temperature, and what are the implications for material processing?

A9: The solubility of this compound increases with rising temperature. This property is harnessed in a novel direct coagulation casting method for alumina suspensions. Controlled release of calcium ions at elevated temperatures (55–70°C) induces coagulation of the alumina suspension, enabling the fabrication of ceramic components with high strength and uniform microstructure. []

Q9: Can you describe the crystal structure of this compound monohydrate?

A10: this compound monohydrate crystallizes in an orthorhombic structure. The crystal lattice consists of distorted CaO₈ quadratic antiprisms. Iodate ions (IO₃^-) are arranged in layers parallel to the (100) plane, with relatively short interionic I...O distances. Water molecules are trigonally planar coordinated, forming asymmetric hydrogen bonds of varying strengths with neighboring iodate ions. []

Q10: What spectroscopic techniques are useful for characterizing this compound?

A10: Several spectroscopic techniques are valuable for characterizing this compound:

• X-ray diffraction (XRD): Used to determine the crystal structure and phase purity of this compound. [, , , ]
• Fourier transform infrared (FTIR) spectroscopy: Provides information about the presence of specific functional groups, such as water molecules and iodate ligands. [, ]
• UV-visible spectroscopy: Used to determine the optical band gap of this compound crystals. []

Q11: What are the potential applications of this compound in energetic materials?

A11: this compound shows promise as an oxidizer in energetic formulations, particularly for biocidal applications.

• Nanocomposite Thermites: When combined with fuels like aluminum or boron, this compound forms nanocomposite thermites. Upon ignition, these thermites release heat and iodine, potentially neutralizing harmful airborne spores and bacteria. [, ]
• Biocidal Energetic Materials: The strong oxidizing nature of this compound, combined with its iodine content, makes it suitable for developing biocidal energetic materials. []

Q12: What are the safety considerations associated with handling this compound?

A13: this compound anhydrous is categorized as an irritant to the eyes, skin, and respiratory tract. It can also act as a dermal sensitizer. [] Appropriate personal protective equipment should be used during handling to minimize exposure risks.

Q13: Does the use of this compound in animal nutrition pose environmental risks?

A14: The use of this compound in animal nutrition is not anticipated to pose significant environmental risks when used within recommended guidelines. [, ]

Q14: What are the implications of high iodine content in milk for human health?

A15: While iodine is an essential micronutrient, excessive intake through milk consumption can pose health risks. High iodine levels in milk, potentially caused by high this compound supplementation in cow feed, may lead to exceeding the Tolerable Upper Intake Level for iodine in humans. []

Q15: Can you elaborate on the factors affecting iodine content in milk from cows supplemented with this compound?

A15: Several factors influence the iodine content in milk from cows given this compound:

• Iodine Species: While not always statistically significant, utilizing this compound as an iodine source generally results in higher milk iodine concentrations compared to potassium iodide. []